Prostaglandin E2 p-benzamidophenyl ester Prostaglandin E2 p-benzamidophenyl ester Prostaglandin E2 p-benzamidophenyl ester is a prostanoid.
Brand Name: Vulcanchem
CAS No.: 57790-53-1
VCID: VC0158025
InChI: InChI=1S/C33H41NO6/c1-2-3-7-14-26(35)19-22-29-28(30(36)23-31(29)37)15-10-4-5-11-16-32(38)40-27-20-17-25(18-21-27)34-33(39)24-12-8-6-9-13-24/h4,6,8-10,12-13,17-22,26,28-29,31,35,37H,2-3,5,7,11,14-16,23H2,1H3,(H,34,39)/b10-4-,22-19+/t26-,28+,29+,31+/m0/s1
SMILES: CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O
Molecular Formula: C33H41NO6
Molecular Weight: 547.7 g/mol

Prostaglandin E2 p-benzamidophenyl ester

CAS No.: 57790-53-1

Cat. No.: VC0158025

Molecular Formula: C33H41NO6

Molecular Weight: 547.7 g/mol

* For research use only. Not for human or veterinary use.

Prostaglandin E2 p-benzamidophenyl ester - 57790-53-1

Specification

Description Prostaglandin E2 p-benzamidophenyl ester is a prostanoid.
CAS No. 57790-53-1
Molecular Formula C33H41NO6
Molecular Weight 547.7 g/mol
IUPAC Name (4-benzamidophenyl) (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoate
Standard InChI InChI=1S/C33H41NO6/c1-2-3-7-14-26(35)19-22-29-28(30(36)23-31(29)37)15-10-4-5-11-16-32(38)40-27-20-17-25(18-21-27)34-33(39)24-12-8-6-9-13-24/h4,6,8-10,12-13,17-22,26,28-29,31,35,37H,2-3,5,7,11,14-16,23H2,1H3,(H,34,39)/b10-4-,22-19+/t26-,28+,29+,31+/m0/s1
Standard InChI Key PDKOSADNQUKMKP-QFPSZITRSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1C/C=C\CCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O
SMILES CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O
Canonical SMILES CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)OC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3)O)O

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